
2-Methoxyfuran: A Technical Guide to Safety and
Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxyfuran

Cat. No.: B1219529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safe handling, storage, and

disposal of 2-Methoxyfuran. The information is intended for use by professionals in research

and development environments. All procedures should be conducted in accordance with

institutional and regulatory safety standards.

Chemical Identification and Physical Properties
Identifier Value Source

Chemical Name 2-Methoxyfuran N/A

Synonyms 2-Furyl methyl ether [1][2]

CAS Number 25414-22-6 [1][3][4]

Molecular Formula C5H6O2 [3][4]

Molecular Weight 98.10 g/mol [3][4]

Appearance Liquid [4]

Density 1.065 g/mL at 25 °C [4]

Refractive Index n20/D 1.447 [4]

Storage Temperature 2-8°C [4]
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Hazard Identification and Classification
2-Methoxyfuran is classified as a hazardous substance. The following table summarizes its

GHS classifications.

Hazard Class Category Hazard Statement Source

Flammable Liquids Category 2

H225: Highly

flammable liquid and

vapor

[1][5]

Acute Oral Toxicity Category 3
H301: Toxic if

swallowed
[1][3]

Acute Dermal Toxicity Category 3
H311: Toxic in contact

with skin
[1][3]

Acute Inhalation

Toxicity
Category 3 H331: Toxic if inhaled [1][3]

Signal Word: Danger[1][3]

Hazard Pictograms:

GHS02: Flame

GHS06: Skull and Crossbones

Toxicological Data
Comprehensive toxicological data for 2-Methoxyfuran is limited. The toxicological properties

have not been fully investigated.[6] The available information is for acute toxicity classifications.

For the related compound, 2-Methylfuran, the following acute toxicity values have been

reported:
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Toxicity Test Value Species Source

LD50 (Oral) 167 mg/kg Rat [7]

LC50 (Inhalation) 1.68 mg/L / 4h Rat [7]

Note: This data is for 2-Methylfuran and should be used as an indicator of potential toxicity for

2-Methoxyfuran, not as a direct substitute.

Fire and Explosion Hazards
2-Methoxyfuran is a highly flammable liquid and vapor.[1][5] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[1] Containers may

explode when heated.[1]

Parameter Value Source

Flash Point 10 °C (50 °F) - closed cup [4]

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, carbon

dioxide (CO2).[2]

Unsuitable Extinguishing

Media

Do not use a heavy water

stream.
[8]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2).[1][3]

Handling and Storage
Handling:

Do not breathe mist, vapors, or spray.[1][2]

Do not get in eyes, on skin, or on clothing.[1][2]

Handle product only in a closed system or provide appropriate exhaust ventilation.[1][2][3]
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Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[1][2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][8]

Use only non-sparking tools.[1][2][8]

Ground and bond container and receiving equipment to prevent static electricity discharge.

[1][2][3][8]

Wear appropriate personal protective equipment.[8]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[1][2][3][8]

Keep in a dry place.[3]

Store locked up.[1]

Recommended storage is in a refrigerator/flammables area.[1][3]

Keep away from strong oxidizing agents.[1][3]

Exposure Controls and Personal Protection
Occupational Exposure Limits:

No occupational exposure limits have been established for 2-Methoxyfuran.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9]

Respiratory Protection: When engineering controls are not sufficient, use a respirator with an

appropriate filter for low boiling organic solvents.[9]
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First Aid Measures
Immediate medical attention is required for all routes of exposure.[1][3]

Exposure Route First Aid Procedure Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

[1][3]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothes and shoes.

[1][3]

Ingestion

Immediately call a POISON

CENTER or doctor/physician.

Clean mouth with water. Do

NOT induce vomiting.

[1][3][8]

Inhalation

Remove to fresh air and keep

at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration.

[1][3][8]

Spill and Leak Procedures
Evacuate personnel from the area.[10]

Remove all sources of ignition.[10]

Ventilate the area.[8]

Use personal protective equipment, including a self-contained breathing apparatus.[1][10]

Prevent further leakage or spillage if safe to do so.
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Absorb with inert material (e.g., sand, silica gel, universal binder) and place in a suitable,

closed container for disposal.[10]

Use spark-proof tools and explosion-proof equipment.[1]

Do not let the chemical enter the environment.[1]

Experimental Protocols
Detailed experimental protocols for determining the safety profile of 2-Methoxyfuran are not

publicly available. However, the following are summaries of standard methodologies that would

be used.

Acute Oral Toxicity (Based on OECD Guideline 423):

Principle: A stepwise procedure with a limited number of animals per step. The outcome of

each step determines the dose for the next.

Animals: Typically, three female rats are used for each step. They are fasted before dosing.

Dosing: The substance is administered in a single oral dose. Dosing is initiated at a level

expected to be toxic.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days. Body weight is recorded weekly.

Endpoint: The procedure allows for the classification of the substance into one of five toxicity

categories based on the observed mortality.

Flash Point Determination (Closed-Cup Method, e.g., Pensky-Martens ASTM D93):

Apparatus: A brass test cup with a tightly fitting lid equipped with a stirring device, a port for

an ignition source, and a thermometer.

Procedure: The sample is placed in the test cup and heated at a slow, constant rate with

continuous stirring.
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Ignition Test: At regular temperature intervals, the ignition source is applied to the vapor

space above the liquid.

Flash Point: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite.

Visualizations

First Aid for 2-Methoxyfuran Exposure

Exposure Route

Immediate Action

Medical Attention

Eye Contact
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Skin Contact
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Ingestion
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Click to download full resolution via product page

Caption: First aid procedures for 2-Methoxyfuran exposure.
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2-Methoxyfuran Spill Response Workflow

Spill Detected
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Ventilate Area
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Click to download full resolution via product page

Caption: Workflow for responding to a 2-Methoxyfuran spill.
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Signaling Pathways
Information regarding the specific signaling pathways involved in the toxicology of 2-
Methoxyfuran is not available in public literature. Toxic effects are generally attributed to its

reactivity and metabolic products, but a detailed molecular mechanism has not been

elucidated.

Disclaimer
This guide is intended for informational purposes only and is not a substitute for professional

safety training and judgment. Always consult the most current Safety Data Sheet (SDS) from

the manufacturer and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219529#2-methoxyfuran-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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